2-(Dimethylphosphorylmethylamino)acetic acid;hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of “2-(Dimethylphosphorylmethylamino)acetic acid;hydrochloride” is defined by its molecular formula, C5H13ClNO3P. The exact arrangement of these atoms in space, known as the compound’s conformation, could be determined using techniques such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Synthesis and Characterization
Synthesis of Derivatives
A study highlighted the significance of reaction conditions on the structure and properties of acylated chitosan derivatives, emphasizing how even slight changes in acylation conditions can impact the chemical structure and properties of the products. This suggests that "2-(Dimethylphosphorylmethylamino)acetic acid; hydrochloride" could similarly be used to modify polymers or other compounds to study or enhance their properties (Piegat et al., 2019).
Fluorescent Property Evaluation
The synthesis and fluorescent property evaluation of 1,3,5-triaryl-2-pyrazolines involved dissolving corresponding precursors in acetic acid containing hydrochloric acid, suggesting a potential role in creating fluorescent compounds for research applications (Hasan et al., 2011).
Analytical Chemistry Applications
- Spectrophotometric Determination: The determination of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride using spectrophotometric flow injection analysis demonstrates a method for quantitatively analyzing compounds in solutions, which could be adapted for "2-(Dimethylphosphorylmethylamino)acetic acid; hydrochloride" in various research settings (Seno et al., 2008).
Chemical Reactions and Mechanisms
- Generation of Structurally Diverse Libraries: Using a thiophene derivative as a starting material for various alkylation and ring closure reactions to generate a structurally diverse library of compounds illustrates a broader application in synthetic chemistry that could encompass the use of "2-(Dimethylphosphorylmethylamino)acetic acid; hydrochloride" for generating novel compounds (Roman, 2013).
Safety and Hazards
The safety data sheet for “2-(Dimethylphosphorylmethylamino)acetic acid;hydrochloride” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-(dimethylphosphorylmethylamino)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12NO3P.ClH/c1-10(2,9)4-6-3-5(7)8;/h6H,3-4H2,1-2H3,(H,7,8);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POJGWYRSZCALND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)CNCC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClNO3P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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